Cas no 260560-53-0 ([1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)-
• CAS No: 260560-53-0
• MF: C₁₃H₉F₃O₂
• MW: 254.204574346542
• MDL: MFCD29066803
• CID: 4477524
• PubChem ID: 67188300
• Update Time: 2025-07-22

[1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)-
• 3-trifluoromethyl phenyl hydroquinone
• 3-(2,5-Dihydroxyphenyl)benzotrifluoride
• ZQFUALXMHJNZEY-UHFFFAOYSA-N
• 2-[3-(trifluoromethyl)phenyl]benzene-1,4-diol
• MFCD29066803
• SCHEMBL1857166
• 260560-53-0

• MDL： MFCD29066803
• Inchi： 1S/C13H9F3O2/c14-13(15,16)9-3-1-2-8(6-9)11-7-10(17)4-5-12(11)18/h1-7,17-18H
• InChI Key： ZQFUALXMHJNZEY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)=CC(O)=CC=C1O

Computed Properties

• Exact Mass: 254.05546401Da
• Monoisotopic Mass: 254.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)-

Comprehensive Overview of [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- (CAS No. 260560-53-0)

The compound [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- (CAS No. 260560-53-0) is a biphenyl derivative featuring a hydroxyl group at the 2 and 5 positions and a trifluoromethyl group at the 3' position. This unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical properties in drug design.

In recent years, the demand for fluorinated compounds like [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- has surged due to their applications in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and anti-inflammatory agents. The compound's ability to modulate biological activity through its electron-withdrawing trifluoromethyl group has made it a focal point in drug discovery.

From an industrial perspective, [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- is also gaining attention in the material science sector. Its aromatic structure and fluorine substitution contribute to the development of high-performance polymers and liquid crystals. These materials are essential for optoelectronic devices, such as OLEDs and flexible displays, which are currently trending in consumer electronics.

Environmental and green chemistry considerations are also driving interest in this compound. The trifluoromethyl group is known for its bioisosteric properties, which can reduce the environmental impact of chemical processes. As sustainability becomes a priority, [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- is being studied for its potential in eco-friendly synthesis routes.

For researchers and manufacturers, understanding the synthesis pathways and purification methods of [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- is crucial. Common techniques include cross-coupling reactions and electrophilic aromatic substitution. Advanced analytical techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is vital for its applications in high-value industries.

In summary, [1,1'-Biphenyl]-2,5-diol, 3'-(trifluoromethyl)- (CAS No. 260560-53-0) is a versatile compound with significant potential in pharmaceuticals, materials science, and green chemistry. Its unique structural features and functional groups make it a subject of ongoing research and industrial innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in next-generation technologies.